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Compound of Interest

Compound Name:
(5-Ethyl-1-methyl-1H-pyrazol-3-

yl)methanol

Cat. No.: B13180341

Get Quote

Executive Summary
(5-Ethyl-1-methyl-1H-pyrazol-3-yl)methanol (CAS: 1345417-60-2) is a critical heterocyclic

building block employed in the discovery of small-molecule kinase inhibitors and anti-

inflammatory agents. Its structural core—a 1,3,5-substituted pyrazole—provides a rigid scaffold

for orienting pharmacophores in 3D space.

This technical guide details the robust synthesis of this target starting from commodity

chemicals. The route prioritizes scalability and mechanistic understanding, specifically

addressing the challenge of regioselectivity during the pyrazole ring formation—a common

pitfall in Knorr-type syntheses.
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Property Value

IUPAC Name (5-Ethyl-1-methyl-1H-pyrazol-3-yl)methanol

Molecular Formula C₇H₁₂N₂O

Molecular Weight 140.18 g/mol

Key Functionality
Primary Alcohol (C3), Ethyl Group (C5), N-

Methyl (N1)

Retrosynthetic Analysis
The synthesis is best approached via a Linear Strategy focusing on the construction of the

pyrazole ring followed by functional group interconversion (FGI).

Target Disconnection: The primary alcohol is derived from the reduction of the corresponding

ester: Ethyl 5-ethyl-1-methyl-1H-pyrazole-3-carboxylate.[1]

Ring Disconnection: The pyrazole core is synthesized via a condensation reaction between a

hydrazine derivative and a 1,3-dielectrophile.

Precursors:

Nucleophile: Methylhydrazine (

).

Electrophile: Ethyl 2,4-dioxohexanoate (derived from 2-butanone and diethyl oxalate).
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Figure 1: Retrosynthetic logic flow from target alcohol to commodity precursors.
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Route Selection & Mechanistic Insight[3][4]
The Regioselectivity Challenge
The reaction of Methylhydrazine with Ethyl 2,4-dioxohexanoate is the critical step.[1][2]

Because the electrophile is unsymmetrical (possessing a ketone at C4 and an

-keto ester at C2), two regioisomers are possible:

1-Methyl-5-ethyl-3-carboxylate (Target Isomer)

1-Methyl-3-ethyl-5-carboxylate (Undesired Isomer)

Mechanistic Driver: Regioselectivity is governed by the relative nucleophilicity of the hydrazine

nitrogens and the electrophilicity of the dicarbonyl centers.

Methylhydrazine: The terminal

group is more nucleophilic than the substituted

group.

Ethyl 2,4-dioxohexanoate: The

-keto ester carbonyl (C2) is highly electrophilic due to the adjacent ester group, while the
ketone (C4) is less electrophilic.

To favor the 5-ethyl-3-carboxylate (Target), the reaction must proceed via the attack of the more

nucleophilic

on the more electrophilic C2 carbonyl. This places the nitrogen bearing the methyl group (which
attacks C4) adjacent to the ethyl group, resulting in the 1-methyl-5-ethyl substitution pattern.

Note: While this electronic argument holds, solvent effects and protonation states often lead to

mixtures (typically 3:1 to 4:1 ratios). Chromatographic separation is a mandatory unit operation

in this workflow.

Detailed Experimental Protocols
Step 1: Synthesis of Ethyl 2,4-dioxohexanoate
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Reaction Type: Claisen Condensation Objective: Create the 1,3-dicarbonyl backbone.

Reagents:

2-Butanone (1.0 eq)

Diethyl oxalate (1.1 eq)

Sodium ethoxide (NaOEt) (1.2 eq)

Ethanol (anhydrous)

Sulfuric acid (for neutralization)

Protocol:

Setup: Charge a dry 3-neck round-bottom flask with anhydrous ethanol and add sodium

metal (or commercial NaOEt) under

atmosphere to generate sodium ethoxide. Cool to 0°C.[3]

Addition: Mix 2-butanone and diethyl oxalate. Add this mixture dropwise to the NaOEt

solution over 1 hour, maintaining temperature <10°C.

Insight: Slow addition prevents self-condensation of the ketone.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours. The

solution typically turns yellow/orange.

Workup: Acidify the mixture with dilute

to pH 2–3. Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate.[4]

Purification: Vacuum distillation is recommended to obtain the pure diketoester as a pale

yellow oil.
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Step 2: Cyclization to Ethyl 5-ethyl-1-methyl-1H-
pyrazole-3-carboxylate
Reaction Type: Knorr Pyrazole Synthesis Objective: Form the heteroaromatic ring with correct

regiochemistry.

Reagents:

Ethyl 2,4-dioxohexanoate (from Step 1)[5][6]

Methylhydrazine (1.05 eq)

Ethanol (Solvent)

Acetic Acid (Catalytic, optional)

Protocol:

Setup: Dissolve Ethyl 2,4-dioxohexanoate in Ethanol (0.5 M concentration). Cool to 0°C.[3]

Addition: Add Methylhydrazine dropwise.

Safety: Methylhydrazine is toxic and potentially explosive; handle in a fume hood.

Control: Maintain 0°C to favor kinetic control, which often enhances regioselectivity toward

the attack of

on the most electrophilic carbonyl (C2).

Reaction: Stir at 0°C for 2 hours, then warm to RT and stir for 12 hours.

Workup: Concentrate the solvent in vacuo. The residue will contain a mixture of the target (5-

ethyl) and the isomer (3-ethyl).

Purification (Critical):

Perform Flash Column Chromatography (Silica gel).[6]
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Eluent: Hexane:Ethyl Acetate gradient (starts 95:5 -> 80:20).

Identification: The 1-methyl-5-ethyl isomer typically elutes after the 1-methyl-3-ethyl isomer

due to the steric shielding of the N-methyl group by the adjacent ethyl group, affecting

interaction with silica, though this can vary. Use NMR to confirm.

Target NMR Signature (

): Look for the quartet of the ethyl group at C5. In the 5-ethyl isomer, the

singlet often appears slightly upfield compared to the 3-ethyl isomer due to shielding.

Step 3: Reduction to (5-Ethyl-1-methyl-1H-pyrazol-3-
yl)methanol
Reaction Type: Hydride Reduction Objective: Convert the ester to the primary alcohol.[1]

Reagents:

Ethyl 5-ethyl-1-methyl-1H-pyrazole-3-carboxylate (Pure isomer)

Lithium Aluminum Hydride (

) (1.5 eq)

Tetrahydrofuran (THF) (Anhydrous)

Protocol:

Setup: Suspend

in anhydrous THF under Argon/Nitrogen at 0°C.

Addition: Dissolve the pyrazole ester in THF and add dropwise to the hydride suspension.

Observation: Gas evolution (

) will occur.
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Reaction: Stir at 0°C for 1 hour, then allow to warm to RT for 2 hours. Monitor by TLC (Ester

spot disappears; polar Alcohol spot appears).

Quench (Fieser Method): Cool to 0°C. Carefully add:

mL water (where

= grams of

)

mL 15% NaOH

mL water

Workup: Filter the granular white precipitate through Celite. Dry the filtrate over

and concentrate.

Final Purification: Recrystallization from EtOAc/Hexane or short column chromatography if

necessary.

Analytical Characterization
Expected Data for Target Alcohol
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Technique Expected Signals / Value

1H NMR (400 MHz, CDCl3)

6.05 (s, 1H, Pyrazole-H4)

4.65 (s, 2H,

-OH)

3.78 (s, 3H,

)

2.58 (q, 2H,

-CH3)

1.25 (t, 3H,

)

MS (ESI+) [M+H]+ = 141.1

Appearance White to off-white solid or viscous oil

Distinguishing Regioisomers (Step 2 Ester)
NOE (Nuclear Overhauser Effect): This is the gold standard for confirmation.

Target (1-Methyl-5-Ethyl): Strong NOE correlation between

protons and the Ethyl

protons.

Undesired (1-Methyl-3-Ethyl): Strong NOE correlation between

protons and the Pyrazole-H4 proton; no correlation with Ethyl group.

Workflow Visualization
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Step 1: Backbone Formation

Step 2: Cyclization & Purification

Step 3: Reduction
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(0°C, EtOH)

Regioisomer Mixture

Flash Chromatography
(Separation of Isomers)

Ethyl 5-ethyl-1-methyl-
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LiAlH4 Reduction
(THF, 0°C)

(5-Ethyl-1-methyl-1H-
pyrazol-3-yl)methanol
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Figure 2: Step-by-step experimental workflow emphasizing the critical purification step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13180341/docs#comprehensive-synthesis-guide-5-
ethyl-1-methyl-1h-pyrazol-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b13180341/docs#comprehensive-synthesis-guide-5-ethyl-1-methyl-1h-pyrazol-3-yl-methanol
https://www.benchchem.com/product/b13180341/docs#comprehensive-synthesis-guide-5-ethyl-1-methyl-1h-pyrazol-3-yl-methanol
https://www.benchchem.com/product/b13180341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13180341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

